1-(4-chlorophenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 1-(4-chlorophenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C25H20ClN3O3/c1-30-18-10-4-15(5-11-18)24-20-14-27-21-13-23(32-3)22(31-2)12-19(21)25(20)29(28-24)17-8-6-16(26)7-9-17/h4-14H,1-3H3
• InChI Key: IDWYTDQDJDLSHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C3=C2C=NC4=CC(=C(C=C43)OC)OC)C5=CC=C(C=C5)Cl
• Molecular Formula: C25H20ClN3O3
• Molecular Weight: 445.9 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and structural features. It includes a pyrazolo[4,3-c]quinoline core, which is a type of nitrogen-containing heterocyclic compound. This core is substituted with a 4-chlorophenyl group, a 4-methoxyphenyl group, and two methoxy groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically used to elucidate the structure of complex organic compounds.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups and structural features. For instance, the pyrazolo[4,3-c]quinoline core might participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure.

Scientific Research Applications

1-(4-chlorophenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline has been studied for its potential use in a variety of scientific research applications. This compound has been found to be a useful tool in the study of cell biology, pharmacology, and biochemistry. This compound has been found to be a potent inhibitor of various enzymes, including caspase-1, caspase-3, and caspase-8. This compound has also been studied for its potential use in the study of cancer and neurodegenerative diseases. This compound has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of acetylcholine levels in the brain.

Mechanism of Action

The mechanism of action of 1-(4-chlorophenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline is not fully understood. However, it is believed that this compound binds to the active sites of the enzymes it inhibits, thereby preventing the enzymes from performing their normal functions. This compound has also been found to interact with other proteins and small molecules, suggesting that it may also have additional mechanisms of action.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. This compound has been found to inhibit the activity of various enzymes, including caspase-1, caspase-3, and caspase-8. This compound has also been found to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of acetylcholine levels in the brain. In addition, this compound has been found to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

1-(4-chlorophenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline has several advantages for use in laboratory experiments. This compound is a potent inhibitor of various enzymes, which makes it a useful tool for studying the effects of these enzymes. In addition, this compound is a small molecule, which makes it easy to handle and store. However, this compound is also limited by its potential toxicity and its potential to interact with other molecules.

Future Directions

The potential future directions for research with 1-(4-chlorophenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline are numerous. This compound could be studied further for its potential use in the treatment of cancer and neurodegenerative diseases. In addition, this compound could be studied for its potential use in the treatment of inflammation and oxidative stress. This compound could also be studied for its potential use as a drug delivery system. Finally, this compound could be studied for its potential use in the development of new drugs and drug targets.

Synthesis Methods

1-(4-chlorophenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline can be synthesized through a variety of methods. The most common method is a two-step reaction. The first step is the condensation of 4-chlorophenylhydrazine with 4-methoxyphenol to form a hydrazone intermediate. The second step is the cyclization of the hydrazone intermediate with a base to form the desired this compound. This method has been found to be highly efficient and yields the desired compound in high yields.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.